Cas no 55542-27-3 (17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one)

• Product Name: 17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one
• CAS No: 55542-27-3
• MF: C₂₂H₃₄O₃
• MW: 346.503567218781
• CID: 370420
• Update Time: 2023-08-02

17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-hydroxy-17-(3-hydroxypropyl)-, (17b)- (9CI)
• 17beta-Hydroxy-17-(3-hydroxypropyl)androst-4-ene-4-one

• Inchi： 1S/C22H34O3/c1-20-10-6-16(24)14-15(20)4-5-17-18(20)7-11-21(2)19(17)8-12-22(21,25)9-3-13-23/h14,17-19,23,25H,3-13H2,1-2H3/t17-,18+,19+,20+,21+,22+/m1/s1
• InChI Key： BBQBWWOTUMFPIE-GUCLMQHLSA-N
• SMILES： O[C@@]1(CCCO)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 596
• XLogP3: 3
• Topological Polar Surface Area: 57.5